1-(2-Fluoro-4-(methylthio)phenyl)propan-2-one

• Molecular Formula: C10H11FOS
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 1-(2-fluoro-4-methylsulfanylphenyl)propan-2-one
• InChI: InChI=1S/C10H11FOS/c1-7(12)5-8-3-4-9(13-2)6-10(8)11/h3-4,6H,5H2,1-2H3
• InChI Key: QQBWKBXZCPMUGD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=C(C=C1)SC)F

Description

1-(2-Fluoro-4-(methylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a propan-2-one backbone attached to a phenyl ring substituted with a fluorine atom at the 2-position and a methylthio (-SMe) group at the 4-position. This compound is structurally related to metabolites of amphetamine derivatives, particularly 4-methylthioamphetamine (4-MTA), where oxidative deamination produces non-fluorinated analogs such as 1-[4-(methylthio)phenyl]propan-2-one . The introduction of fluorine enhances electronegativity and metabolic stability, making the compound of interest in medicinal chemistry and toxicology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-(2-Fluoro-4-(methylthio)phenyl)propan-2-one with key analogs, focusing on structural variations, physicochemical properties, biological activity, and metabolic pathways.

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent Positions	Key Features
1-(2-Fluoro-4-(methylthio)phenyl)propan-2-one	C₁₀H₁₁FOS	198.25	2-F, 4-SMe	High electronegativity (F), lipophilic
1-(4-(Methylthio)phenyl)propan-2-one	C₁₀H₁₂OS	180.27	4-SMe	Metabolite of 4-MTA
1-(3-(Methylthio)phenyl)propan-2-one	C₁₀H₁₂OS	180.27	3-SMe	Positional isomer; altered π-electron distribution
1-(2-Fluoro-4-(trifluoromethyl)phenyl)ethanone	C₁₀H₆F₄O	218.15	2-F, 4-CF₃	Trifluoromethyl enhances electron-withdrawing effects

Key Observations :

• Methylthio (-SMe) at the 4-position enhances lipophilicity compared to polar groups (e.g., -OH, -SO₂Me). Its oxidation to sulfone (-SO₂Me) (as in , compound 3) increases polarity, but fluorine may hinder such transformations .
• Positional isomerism (e.g., 3-SMe vs. 4-SMe) affects electronic distribution and steric interactions, influencing binding to biological targets .

Metabolic and Toxicological Profiles

• This contrasts with 1-(4-(methylthio)phenyl)propan-2-one, which is further metabolized to 4-methylthiobenzoic acid or alcohol derivatives .
• Toxicity : Fluorinated analogs may exhibit lower acute toxicity due to slower metabolism, but chronic effects (e.g., bioaccumulation) require further study.